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Compound of Interest

Compound Name: Acenocoumarol-d4

Cat. No.: B8210038

For Immediate Release

This technical guide provides an in-depth overview of Acenocoumarol-d4, a deuterated
internal standard essential for the accurate quantification of the anticoagulant drug
acenocoumarol. This document is intended for researchers, scientists, and drug development
professionals, offering comprehensive data on its chemical properties, a detailed experimental
protocol for its use in bioanalytical methods, and an illustrative diagram of the acenocoumarol
signaling pathway.

Core Compound Data

Acenocoumarol-d4 is a stable, isotopically labeled derivative of acenocoumarol, widely used
to minimize variability in sample processing and analysis in chromatographic methods. Below is
a summary of its key quantitative data.
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Property Value Citations
Molecular Formula C19H11D4NOse [1112]
Molecular Weight 357.36 g/mol [1][2]

2937878-24-3, 1185071-64-0
(Note: Multiple CAS numbers
are reported by various

CAS Number suppliers. Researchers should [31[4]
verify the specific CAS number
associated with their

purchased standard.)

Appearance Yellow Solid [1]

Mechanism of Action: The Vitamin K Antagonist
Pathway

Acenocoumarol exerts its anticoagulant effect by inhibiting the enzyme Vitamin K epoxide
reductase (VKOR). This enzyme is crucial for the regeneration of active Vitamin K, a necessary
cofactor for the gamma-carboxylation of several clotting factors. By disrupting this cycle,
acenocoumarol depletes the pool of active clotting factors, thereby inhibiting the coagulation
cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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